1,3,5-trimethyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H19N7O/c1-10-14(11(2)23(4)21-10)16(24)19-8-13-15(18-6-5-17-13)12-7-20-22(3)9-12/h5-7,9H,8H2,1-4H3,(H,19,24)
• InChI Key: SCMLBGWDNDDIGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC2=NC=CN=C2C3=CN(N=C3)C
• Molecular Formula: C16H19N7O
• Molecular Weight: 325.37 g/mol

Description

1,3,5-trimethyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N7O and its molecular weight is 325.376. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Nucleosides

Research on pyrazole nucleoside derivatives, like the synthesis of 1- and 2-(β-D-ribofuranosyl)pyrazolo[3,4-d]pyrimidines, highlights the importance of these compounds in the development of nucleoside analogues. Such compounds have potential applications in drug development, particularly in antiviral and anticancer therapies (Earl, Panzica, & Townsend, 1972).

Functionalization Reactions

The functionalization of pyrazole derivatives, as demonstrated by the conversion of 1H-pyrazole-3-carboxylic acid into various carboxamide and imidazo[4,5-b]pyridine derivatives, reveals the compound's versatility in chemical synthesis. Such reactions are crucial for creating a diverse range of compounds for further biological and chemical studies (Yıldırım, Kandemirli, & Demir, 2005).

Cytotoxicity Studies

Studies on pyrazole and pyrazolopyrimidine derivatives have also investigated their cytotoxic activities. For example, the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their screening against Ehrlich Ascites Carcinoma (EAC) cells demonstrate the potential of these compounds as anticancer agents (Hassan, Hafez, & Osman, 2014).

Enzyme Inhibition

The development of novel protoporphyrinogen oxidase inhibitors from pyrazole derivatives illustrates the application of these compounds in the agricultural sector, particularly as herbicides. The inhibition of this enzyme can lead to the development of potent herbicidal agents, showcasing the compound's utility beyond medical applications (Li et al., 2008).